(R)-N-(2-((3,5-bis(Trifluoromethyl)phenyl)amino)-3,4-dioxocyclobut-1-en-1-yl)-2-methylpropane-2-sulfinamide (R)-N-(2-((3,5-bis(Trifluoromethyl)phenyl)amino)-3,4-dioxocyclobut-1-en-1-yl)-2-methylpropane-2-sulfinamide
Brand Name: Vulcanchem
CAS No.:
VCID: VC13802410
InChI: InChI=1S/C16H14F6N2O3S/c1-14(2,3)28(27)24-11-10(12(25)13(11)26)23-9-5-7(15(17,18)19)4-8(6-9)16(20,21)22/h4-6,23-24H,1-3H3/t28-/m1/s1
SMILES: CC(C)(C)S(=O)NC1=C(C(=O)C1=O)NC2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F
Molecular Formula: C16H14F6N2O3S
Molecular Weight: 428.4 g/mol

(R)-N-(2-((3,5-bis(Trifluoromethyl)phenyl)amino)-3,4-dioxocyclobut-1-en-1-yl)-2-methylpropane-2-sulfinamide

CAS No.:

Cat. No.: VC13802410

Molecular Formula: C16H14F6N2O3S

Molecular Weight: 428.4 g/mol

* For research use only. Not for human or veterinary use.

(R)-N-(2-((3,5-bis(Trifluoromethyl)phenyl)amino)-3,4-dioxocyclobut-1-en-1-yl)-2-methylpropane-2-sulfinamide -

Specification

Molecular Formula C16H14F6N2O3S
Molecular Weight 428.4 g/mol
IUPAC Name (R)-N-[2-[3,5-bis(trifluoromethyl)anilino]-3,4-dioxocyclobuten-1-yl]-2-methylpropane-2-sulfinamide
Standard InChI InChI=1S/C16H14F6N2O3S/c1-14(2,3)28(27)24-11-10(12(25)13(11)26)23-9-5-7(15(17,18)19)4-8(6-9)16(20,21)22/h4-6,23-24H,1-3H3/t28-/m1/s1
Standard InChI Key JQBTVWPUKWQTRF-MUUNZHRXSA-N
Isomeric SMILES CC(C)(C)[S@@](=O)NC1=C(C(=O)C1=O)NC2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F
SMILES CC(C)(C)S(=O)NC1=C(C(=O)C1=O)NC2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F
Canonical SMILES CC(C)(C)S(=O)NC1=C(C(=O)C1=O)NC2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F

Introduction

Structural Analysis

  • Molecular Formula: The molecular formula for this compound is not directly available in the search results, but it can be deduced based on its structure. Assuming the structure includes a sulfinamide group attached to a cyclobutene ring with a 3,5-bis(trifluoromethyl)phenyl group, the formula would likely involve carbon, hydrogen, fluorine, nitrogen, oxygen, and sulfur.

  • Functional Groups:

    • Sulfinamide Group: This group is known for its stability and is often used in pharmaceuticals due to its ability to form strong bonds with biological targets.

    • Cyclobutene Ring: This ring system is relatively rare in natural products but is used in synthetic chemistry for its unique reactivity.

    • 3,5-Bis(Trifluoromethyl)phenyl Group: This group is known for its electron-withdrawing properties, which can affect the compound's reactivity and biological activity.

Potential Applications

While specific applications for this compound are not detailed in the search results, compounds with similar structures have been explored for various biological activities:

  • Pharmaceutical Applications: Compounds with sulfinamide and trifluoromethyl groups are often investigated for their potential in drug development due to their ability to interact with biological targets.

  • Biological Activity: The presence of a cyclobutene ring and trifluoromethyl groups could suggest potential for anticancer or anti-inflammatory activities, as these features are sometimes associated with bioactive molecules.

Synthesis and Characterization

The synthesis of such a compound would likely involve multiple steps, including the formation of the cyclobutene ring and the introduction of the sulfinamide and trifluoromethyl-substituted phenyl groups. Characterization would involve techniques like NMR spectroscopy and mass spectrometry to confirm the structure.

Safety and Handling

Given the compound's complexity and potential reactivity, handling would require appropriate safety precautions, including the use of protective equipment and working in a well-ventilated area.

Data Table: General Information on Related Compounds

CompoundMolecular FormulaMolecular WeightPotential Applications
(R)-N-((1R,2R)-2-(3-(3,5-Bis(trifluoromethyl)phenyl)ureido)cyclohexyl)-2-methylpropane-2-sulfinamideC19H25F6N3O2S473.5 g/molPharmaceutical applications
3-((3,5-Bis(trifluoromethyl)phenyl)amino)-4-(((R)-(6-methoxyquinolin-4-yl)((1S,2R,4S,5R)-5-vinylquinuclidin-2-yl)methyl)amino)cyclobut-3-ene-1,2-dioneC32H28F6N4O3630.58 g/molPotential biological activity

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